N-(furan-2-ylmethyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[4-methyl-5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17N5O3S2/c1-22-15(10-23-13-6-2-3-7-14(13)28-18(23)25)20-21-17(22)27-11-16(24)19-9-12-5-4-8-26-12/h2-8H,9-11H2,1H3,(H,19,24)
• InChI Key: CRIQXMQVALIULC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NCC2=CC=CO2)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C18H17N5O3S2
• Molecular Weight: 415.5 g/mol

Description

N-(furan-2-ylmethyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H17N5O3S2 and its molecular weight is 415.49. The purity is usually 95%.
BenchChem offers high-quality N-(furan-2-ylmethyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(furan-2-ylmethyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Several studies have focused on the synthesis and structural analysis of heterocyclic compounds, including derivatives similar to the one mentioned. For instance, the design and synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on related heterocyclic scaffolds demonstrate the versatility of these frameworks in generating compounds with potential biological activities (El-Essawy & Rady, 2011). Additionally, the synthesis and characterization of compounds like "4-(furan-2-ylmethyl)-1-(thiomorpholinomethyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one" provide insights into the structural nuances and potential applications of such molecules in medicinal chemistry and materials science (Sun et al., 2021).

Biological Activities and Applications

Research into the biological activities of heterocyclic compounds related to the query chemical has yielded promising results. The synthesis of thiadiazole and triazole derivatives, including studies on their potential as anticancer agents targeting specific enzymes like MMP-9, highlights the therapeutic applications of these molecules (Özdemir et al., 2017). Additionally, novel N-acetyl bioisosteres of melatonin, incorporating azole derivatives, have been evaluated for their receptor pharmacology, demonstrating the neurogenic potential of these compounds (de la Fuente Revenga et al., 2015).